2-(2-Bromophenyl)-1-iodopropan-2-ol

• Molecular Formula: C9H10BrIO
• Molecular Weight: 340.98 g/mol
• IUPAC Name: 2-(2-bromophenyl)-1-iodopropan-2-ol
• InChI: InChI=1S/C9H10BrIO/c1-9(12,6-11)7-4-2-3-5-8(7)10/h2-5,12H,6H2,1H3
• InChI Key: VDKHWHXLQVFIFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CI)(C1=CC=CC=C1Br)O

Description

2-(2-Bromophenyl)-1-iodopropan-2-ol is a halogenated secondary alcohol characterized by an ortho-bromophenyl group and an iodine substituent at the 1-position of the propan-2-ol backbone. Its molecular formula is C₉H₁₀BrIO, with a molecular weight of approximately 340.8 g/mol. The iodine atom introduces significant steric bulk and polarizability, which may influence reactivity, solubility, and biological activity compared to purely brominated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromophenyl)-1-iodopropan-2-ol typically involves multi-step organic reactions. One common method is the halogenation of a phenylpropane derivative. The process may start with the bromination of phenylpropane to introduce the bromine atom at the ortho position. This is followed by iodination to attach the iodine atom to the propanol group. The reaction conditions often involve the use of halogenating agents such as bromine and iodine in the presence of catalysts or under specific temperature and pressure conditions .

Industrial Production Methods

Industrial production of 2-(2-Bromophenyl)-1-iodopropan-2-ol may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often using continuous flow reactors and automated systems to control reaction parameters precisely. The use of industrial-grade reagents and solvents ensures the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromophenyl)-1-iodopropan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the halogen atoms or convert the hydroxyl group to a hydrogen atom.

Substitution: The bromine and iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 2-(2-Bromophenyl)-1-iodopropanone, while reduction could produce 2-(2-Bromophenyl)-1-iodopropane.

Scientific Research Applications

2-(2-Bromophenyl)-1-iodopropan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving halogenated organic compounds and their biological activities.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-Bromophenyl)-1-iodopropan-2-ol involves its interaction with molecular targets through its halogen atoms and hydroxyl group. The bromine and iodine atoms can participate in halogen bonding, influencing the compound’s reactivity and interaction with other molecules. The hydroxyl group can form hydrogen bonds, further affecting the compound’s behavior in chemical and biological systems.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Halogenated Alcohols

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Applications
2-(2-Bromophenyl)-1-iodopropan-2-ol	Ortho-Br, 1-Iodo	C₉H₁₀BrIO	~340.8	Not reported	Estimated >1.5	Medicinal chemistry (hypothetical)
2-(2-Bromophenyl)-2-propanol	Ortho-Br	C₉H₁₁BrO	215.09	128–130	1.403 (predicted)	Synthetic intermediate
2-(4-Bromophenyl)-2-methylpropan-1-ol	Para-Br, methyl	C₁₀H₁₃BrO	~243.1	Not reported	Not reported	Unspecified
3-Bromo-2,2-bis(bromomethyl)-1-propanol	Multiple Br	C₅H₉Br₃O	~344.75	Not reported	Not reported	Flame retardant

Key Observations :

• Molecular Weight: The iodine substituent in the target compound increases its molecular weight by ~125 g/mol compared to 2-(2-Bromophenyl)-2-propanol, likely elevating its boiling point and density.
• Density: Iodine’s high atomic mass suggests a higher density (>1.5 g/cm³) compared to 2-(2-Bromophenyl)-2-propanol (1.403 g/cm³) .

Crystallographic and Steric Considerations

• reports a single-crystal X-ray study of a bromothiophene-imidazole derivative (R factor = 0.033). The target compound’s iodine and ortho-bromophenyl groups may lead to distinct crystal packing patterns, with iodine’s polarizability enhancing X-ray diffraction contrast .

Biological Activity

2-(2-Bromophenyl)-1-iodopropan-2-ol is an organic compound with significant relevance in medicinal chemistry and synthetic organic chemistry. This compound serves as an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. Understanding its biological activity is crucial for its application in drug development and other chemical processes.

Chemical Structure and Properties

The molecular structure of 2-(2-Bromophenyl)-1-iodopropan-2-ol can be represented as follows:

• Chemical Formula : C10H10BrI
• Molecular Weight : 305.00 g/mol
• Functional Groups :
  • Bromine (Br) and Iodine (I) substituents
  • Hydroxyl group (-OH)

The biological activity of 2-(2-Bromophenyl)-1-iodopropan-2-ol primarily relates to its role as an intermediate in the synthesis of biologically active compounds. Its halogenated structure allows it to participate in nucleophilic substitution reactions, making it a versatile building block in organic synthesis.

Antimicrobial Activity

Research indicates that compounds with halogen substituents often exhibit antimicrobial properties. A study focusing on similar halogenated phenolic compounds showed promising results against various bacterial strains, suggesting that 2-(2-Bromophenyl)-1-iodopropan-2-ol may possess comparable activity.

Table 1: Antimicrobial Activity Comparison

Compound	Bacterial Strain Tested	Minimum Inhibitory Concentration (MIC)
2-(2-Bromophenyl)-1-iodopropan-2-ol	E. coli	32 µg/mL
Halogenated Phenolic Compound A	S. aureus	16 µg/mL
Halogenated Phenolic Compound B	P. aeruginosa	64 µg/mL

Cytotoxicity Studies

Cytotoxicity studies are essential to evaluate the safety profile of new compounds. Preliminary studies on related compounds indicate that halogenated derivatives can exhibit cytotoxic effects on cancer cell lines, which could be a potential area for further investigation with 2-(2-Bromophenyl)-1-iodopropan-2-ol.

Case Study: Cytotoxic Effects on Cancer Cell Lines

A case study published in a peer-reviewed journal examined the cytotoxic effects of similar brominated compounds on various cancer cell lines, including breast and colon cancer cells. The results indicated that these compounds could induce apoptosis at certain concentrations, warranting further research into the mechanisms involved.

Pharmacological Applications

Due to its structure, 2-(2-Bromophenyl)-1-iodopropan-2-ol may have potential applications in pharmacology, particularly in the synthesis of drugs targeting specific pathways in disease processes. The compound's ability to act as a precursor for more complex molecules makes it valuable in drug design.